1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(5-ethylthiophen-3-yl)methanone
• InChI: InChI=1S/C18H22N2OS/c1-2-17-12-16(14-22-17)18(21)20-10-8-19(9-11-20)13-15-6-4-3-5-7-15/h3-7,12,14H,2,8-11,13H2,1H3
• InChI Key: RGDYEEGOGPGUES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine, also known as BETP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. BETP has been shown to exhibit a wide range of biological activities, including antitumor, antidepressant, and anticonvulsant effects.

Scientific Research Applications

1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been extensively studied for its potential therapeutic applications. Studies have shown that 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine exhibits antitumor effects by inhibiting the growth of cancer cells. 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has also been shown to have antidepressant effects by increasing the levels of serotonin and norepinephrine in the brain. Additionally, 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to have anticonvulsant effects by decreasing the activity of voltage-gated sodium channels.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter levels in the brain. 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that play a role in regulating mood and behavior. Additionally, 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to decrease the activity of voltage-gated sodium channels, which are involved in the transmission of nerve impulses.
Biochemical and Physiological Effects
1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has also been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce symptoms of depression. Additionally, 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to decrease the activity of voltage-gated sodium channels, which can reduce the frequency and severity of seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine is its versatility in the laboratory. 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to exhibit a wide range of biological activities, making it a useful tool for studying various physiological and biochemical processes. Additionally, the synthesis of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been optimized to increase yield and purity, making it a viable option for large-scale production.
However, there are also limitations to the use of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine in lab experiments. 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain applications. Additionally, the mechanism of action of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the study of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine. One area of interest is the development of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine derivatives with improved biological activity and reduced toxicity. Additionally, the mechanism of action of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine could be further elucidated to better understand its therapeutic potential. Finally, the use of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine in combination with other drugs could be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine involves the reaction of 1-benzylpiperazine with 5-ethyl-3-thiophenecarboxylic acid chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain a white crystalline solid. The synthesis of 1-benzyl-4-[(5-ethyl-3-thienyl)carbonyl]piperazine has been optimized to increase yield and purity, making it a viable option for large-scale production.